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Compound of Interest

Compound Name: 2-Fluoro-3-nitrobenzoic Acid

Cat. No.: B2588869

An In-Depth Technical Guide to 2-Fluoro-3-nitrobenzoic Acid: Properties, Synthesis, and
Applications

Authored by a Senior Application Scientist

This guide provides an in-depth analysis of 2-Fluoro-3-nitrobenzoic acid (CAS No. 317-46-4),
a pivotal chemical intermediate for professionals in research, drug development, and
agrochemical synthesis. We will explore its fundamental physicochemical properties, validated
synthesis protocols, critical applications, and essential safety procedures, offering field-proven
insights into its utility and handling.

Core Characteristics and Physicochemical
Properties

2-Fluoro-3-nitrobenzoic acid is a substituted aromatic carboxylic acid. Its molecular structure,
featuring both a fluorine atom and a nitro group, imparts unique electronic properties that make
it a valuable and reactive building block in organic synthesis.[1] The fluorine atom enhances
metabolic stability and bioavailability in derivative compounds, a highly desirable trait in
pharmaceutical development.[1][2] The strong electron-withdrawing nature of both the nitro
group and the fluorine atom significantly increases the acidity of the carboxylic acid compared
to unsubstituted benzoic acid.[3]

This compound typically appears as an off-white to light yellow crystalline powder and is slightly
soluble in water.[1][4][5] Its stability under standard conditions makes it a robust intermediate
for various industrial reactions.[1]
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Table 1: Physicochemical Properties of 2-Fluoro-3-nitrobenzoic Acid

Property Value Source(s)
Molecular Formula C7HaFNOa4 [1][6]
Molecular Weight 185.11 g/mol [61[7181[9]
CAS Number 317-46-4 [1][6]
Appearance Off-white to light yellow powder  [1][4]
Melting Point 138 - 140 °C [5][10]
Boiling Point ~347.6 - 404.6 °C [1][5]
Density ~1.52 - 1.57 g/cm3 [1][5]
Solubility Slightly soluble in water [415]

Synthesis Methodologies: A Protocol-Driven
Approach

The synthesis of 2-Fluoro-3-nitrobenzoic acid is critical for its availability in research and
industry. Several effective routes have been established, with the choice of method often
depending on the starting materials, desired scale, and safety considerations. A prevalent and
high-yield method involves the oxidation of 2-fluoro-3-nitrotoluene.[4][10]

Diagram: General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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